1-(6-Chloropyridin-3-yl)butan-1-ol

• Molecular Formula: C9H12ClNO
• Molecular Weight: 185.65 g/mol
• IUPAC Name: 1-(6-chloropyridin-3-yl)butan-1-ol
• InChI: InChI=1S/C9H12ClNO/c1-2-3-8(12)7-4-5-9(10)11-6-7/h4-6,8,12H,2-3H2,1H3
• InChI Key: FBSZZFCTVMSVOK-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=CN=C(C=C1)Cl)O

Description

1-(6-Chloropyridin-3-yl)butan-1-ol is a useful research compound. Its molecular formula is C9H12ClNO and its molecular weight is 185.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a −10° C. solution of 6-chloronicotinaldehyde (553 mg, 3.91 mmol) in 3.5 mL THF was added n-propylmagnesium bromide (2.34 mL of a 2.0 M solution in THF, 4.69 mmol). The solution was stirred at −10° C. for 10 min, and was then allowed to warm to room temperature. The reaction mixture was quenched by addition of saturated aqueous ammonium chloride. The mixture was extracted with ethyl acetate. The organic layer was concentrated. The crude residue was purified by silica gel chromatography to give 1-(6-chloropyridin-3-yl)butan-1-ol (400 mg) as a yellow oil. 1H NMR (400 MHz, CDCl3) δ 8.24-8.31 (m, 1H), 7.61-7.67 (m, 1H), 7.25-7.30 (m, 1H), 4.68-4.74 (m, 1H), 2.05-2.26 (br s, 1H), 1.69-1.82 (m, 1H), 1.57-1.68 (m, 1H), 1.19-1.49 (m, 2H), 0.91 (t, J=7.43 Hz, 3H).